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Introduction

This document provides detailed application notes and protocols for the orientation of the
nonlinear optical (NLO) chromophore NEO-823 within a polymer matrix, a critical process for
enabling its electro-optic (E-O) properties. Poling aligns the randomly oriented chromophore
dipoles, inducing a macroscopic E-O effect necessary for applications in high-speed optical
modulation, terahertz radiation generation, and sensitive electric field sensing. The following
sections detail the principles and methodologies for achieving efficient poling of NEO-823,
primarily within a Polymethyl Methacrylate (PMMA) host.

NEO-823 is a high-performance organic NLO material with a significant electro-optic coefficient
(r33) of 75 pm/V when incorporated into a PMMA matrix at a 20% weight concentration.[1]
Achieving this level of performance requires a carefully controlled poling process. The primary
techniques discussed are contact poling and corona poling, with an additional overview of the
emerging pyroelectric poling method.

Key Properties of NEO-823

A summary of the pertinent physical and optical properties of NEO-823 is provided in the table
below.
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Property Value Reference
Maximum Absorption

823 nm [1]
Wavelength (Amax)
Hyperpolarizability (3) 1670 x 1073° esu [1]
Electro-optic Coefficient (rss3) in

75 pm/V @ 1550 nm [1]

20 wt% PMMA

Poling Techniques: A Comparative Overview

The selection of a poling technique depends on factors such as the sample configuration,
desired poling uniformity, and equipment availability. Below is a comparative summary of the

most common methods.
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Technique

Principle

Advantages

Disadvantages

Typical Poling
Field

Contact Poling

A direct voltage
is applied across
the polymer film
sandwiched
between two

electrodes.

Uniform electric
field, simpler

setup.[2]

Potential for
dielectric
breakdown at
defect sites,
requires
conductive
electrodes on the

sample.[2][3]

30 - 150 V/pm[4]
(5]

A high voltage

applied to a
sharp electrode Non-contact .
o Non-uniform
ionizes the method, less o
) ) poling field, 5-10kV
] surrounding air, prone to ) ]
Corona Poling ) ) potential for (applied to
and the ions catastrophic
) surface damage.  needle)[6]
deposit on the breakdown due 3]
polymer surface,  to pinholes.[6]
creating a poling
field.[6][7]
A pyroelectric
crystal in close ] )
o No external high-  Requires
proximity to the o
voltage source specialized
) E-O polymer ]
Pyroelectric ) needed, can pyroelectric ~0.5-0.9
] generates a high
Poling generate very crystals, process  MV/cm[3]

electric field
upon a change in
temperature.[3]
[BI[C1[10][11]

high fields (up to
0.9 MV/cm).[3]

control can be

more complex.

Experimental Protocols
Preparation of NEO-823/PMMA Thin Films

This protocol describes the preparation of guest-host thin films of NEO-823 in a PMMA matrix

suitable for poling.
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Materials:

NEO-823 chromophore

Polymethyl Methacrylate (PMMA) (Mw ~120,000)

Anhydrous solvent (e.g., Dichloromethane, Cyclohexanone, or Toluene)

Substrates (e.g., Indium Tin Oxide (ITO) coated glass slides)

0.2 um syringe filters

Procedure:

e Solution Preparation:

[e]

Prepare a stock solution of PMMA in the chosen solvent (e.g., 10% w/v).

o

Dissolve the desired amount of NEO-823 (e.g., to achieve a 20 wt% concentration relative
to PMMA) in the PMMA solution.

o

Stir the mixture in a sealed vial at room temperature until the NEO-823 is completely
dissolved. This may take several hours.

o

Filter the solution using a 0.2 um syringe filter to remove any particulate matter.
e Substrate Cleaning:

o Thoroughly clean the ITO-coated glass substrates by sonicating in a sequence of
detergent, deionized water, acetone, and isopropanol.

o Dry the substrates with a stream of dry nitrogen.
e Spin Coating:

o Dispense the filtered NEO-823/PMMA solution onto the center of the cleaned ITO
substrate.
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o Spin-coat the solution at a speed of 500-3000 rpm for 30-60 seconds to achieve the
desired film thickness. The final thickness will depend on the solution viscosity and spin
speed.[12]

o Atypical thickness for E-O characterization is 1-5 pm.
e Baking:

o Place the coated substrates on a hotplate or in a vacuum oven at a temperature of 60-
80°C for at least 2 hours to remove the residual solvent.

Logical Workflow for Thin Film Preparation

Solution Preparation

Dissolve PMMA P Add NEO-823 P>| Stir to Dissolve P>| Filter Solution

Film Deposition

Substrate Preparation

Bake Film Poled Film

A

Dispense Solution P>| Spin Coat

Clean Substrate | Dry Substrate

Click to download full resolution via product page

Caption: Workflow for NEO-823/PMMA thin film preparation.

Contact Poling Protocol

This protocol details the procedure for aligning the NEO-823 chromophores using the contact
poling method.

Materials and Equipment:
o NEO-823/PMMA thin film on ITO-coated glass

e Top electrode material (e.g., gold, aluminum)
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Thermal evaporator or sputter coater

High-voltage power supply

Programmable hotplate or oven

Temperature controller

Nitrogen environment (optional, to prevent degradation)
Procedure:
o Top Electrode Deposition:

o Deposit a top electrode (e.g., 100 nm of gold) onto the surface of the NEO-823/PMMA film
via thermal evaporation or sputtering. A shadow mask can be used to define the electrode
area.

e Poling Setup:
o Place the sample on the hotplate within the poling station.

o Connect the positive lead of the high-voltage power supply to the top electrode and the
ground lead to the bottom ITO electrode.[2]

e Poling Cycle:

o Heat the sample to a temperature just below the glass transition temperature (Tg) of the
NEO-823/PMMA blend. The Tg of PMMA is approximately 105°C, but this can be lowered
by the addition of the chromophore.[13] A typical poling temperature for guest-host
systems is in the range of 80-100°C.

o Once the poling temperature is reached, gradually apply the poling voltage to achieve the
desired electric field (e.g., 50-100 V/um). Applying the voltage before reaching the final
temperature can improve poling efficiency.[14][15]

o Hold the sample at the poling temperature and voltage for 5-15 minutes to allow for
chromophore alignment.
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o While maintaining the poling voltage, cool the sample down to room temperature. This
"locks" the aligned chromophores in place.

o Once the sample has cooled, turn off and disconnect the high-voltage supply.

Contact Poling Workflow

Heatto Tg

'

Apply Poling Voltage

'

Hold T and V

'

Cool to RT (V on)

'

Turn off Voltage

'

End

Click to download full resolution via product page

Caption: The contact poling thermal and voltage cycle.
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Corona Poling Protocol

This protocol provides a non-contact method for poling NEO-823/PMMA films.
Materials and Equipment:
 NEO-823/PMMA thin film on a conductive substrate (e.g., ITO-coated glass)
o Corona poling setup with a sharp needle or wire electrode and a ground plate
» High-voltage power supply (5-10 kV)
e Programmable hotplate
e Temperature controller
o Controlled atmosphere chamber (e.g., nitrogen)
Procedure:
e Setup:
o Place the sample on the ground plate of the corona poling apparatus.

o Position the corona needle or wire approximately 1-2 cm above the polymer film surface.

[6]
e Poling Cycle:

o Begin heating the sample towards the poling temperature (typically near the Tg of the
polymer blend). A ramp rate of 10-20°C/minute is common.[6]

o Once the sample reaches the desired poling temperature (e.g., 90-100°C), apply a high
voltage (e.g., 5-7 kV) to the corona needle to generate a corona discharge.[6]

o Maintain the temperature and voltage for a poling duration of 10-30 minutes.

o While keeping the high voltage on, begin to cool the sample slowly back to room
temperature. A slow cooling rate (e.g., 2-5°C/minute) is crucial for effective poling.[6]

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b1518082?utm_src=pdf-body
https://www.benchchem.com/product/b1518082?utm_src=pdf-body
http://www.photonics.byu.edu/corona.phtml
http://www.photonics.byu.edu/corona.phtml
http://www.photonics.byu.edu/corona.phtml
http://www.photonics.byu.edu/corona.phtml
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1518082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o After the sample has cooled to below ~40°C, the high voltage can be turned off.

Corona Poling Process

Heating Phase

Ramp up Temperature

Poling Phase

Apply Corona Voltage

Maintain T and V

Cooling Phase

Ramp down Temperature (V on)

Turn off Voltage

Click to download full resolution via product page

Caption: The sequential phases of the corona poling process.

Characterization of Poled Films

The primary method for quantifying the poling efficiency is the measurement of the electro-optic
coefficient (r33). Several techniques can be employed for this purpose, including the Teng-Man
reflection method, Mach-Zehnder interferometry, and Second Harmonic Generation (SHG). The
Teng-Man method is a common and relatively simple technique for thin films.
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Quantitative Data Summary

The following table summarizes typical experimental parameters and resulting electro-optic
coefficients for guest-host polymer systems, which can be used as a reference for optimizing
the poling of NEO-823.

Poling Poling

Chromop Polymer Poling . Referenc
Field (VI Temp. raz (pm/V)
hore Host Method .
Hm) (°C)
Disperse
Red 1 PMMA Contact 50-150 ~95 2-10 [14][15]
(DR1)
Not
DCVHT PMMA Contact 100 B ~12 [4]
Specified
0.7-0.85
MNA PMMA Contact 58-67 75.3 [5]
(ds3)
NOA 73 Not
SEO100c ) Contact 100 N 140 [16]
(cladding) Specified
Phenyltetra Pyroelectri Not
PMMA ~50-90 N 81 [3]
ene c Specified
Conclusion

The successful poling of NEO-823 in a polymer matrix is essential for harnessing its potent
electro-optic properties. Both contact and corona poling are effective methods, with the choice
depending on the specific application and available resources. Careful control of the poling
parameters, particularly temperature and electric field strength, is critical for achieving a high
and stable electro-optic coefficient. The protocols and data presented in these application notes
provide a comprehensive guide for researchers to effectively pole NEO-823 and integrate it into
advanced photonic devices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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